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The British Machine Vision Conference (BMVC) is a premier international event in the field of
computer vision, image processing, and pattern recognition. It consistently attracts leading
researchers and industry pioneers to share their latest work. A significant highlight of the
conference is its lineup of keynote speakers, who are distinguished experts offering insights
into the past, present, and future of machine vision.

Below is a summary of notable keynote speakers from recent BMVC events, detailing their
affiliations and the topics of their presentations.

Keynote Speaker Summary (2020-2023)
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Year

Speaker

Affiliation(s)

Title of Talk

2023

Maja Pantic

Imperial College

London

Faces, Avatars, and
GenAl[1]

2023

Georgia Gkioxari

Caltech

The Future of
Recognition is 3D[1]
[2]

2023

Michael Pound

University of

Nottingham

How | Learned to
Love Plants: Efficient
Al techniques for High
Resolution Biological

Images[1]

2023

Daniel Cremers

Technical University of
Munich

Self-supervised
Learning for 3D
Computer Vision[1][2]

2022

Dacheng Tao

The University of
Sydney / JD.com

Not specified in

search results.

2022

Dima Damen

University of Bristol

Research focused on
automatic
understanding of
object interactions,
actions, and activities
using wearable visual

sensors.[3]

2022

Pascal Fua

EPFL

Research interests
include shape
modeling and motion
recovery from images,
analysis of
microscopy images,
and Augmented
Reality.[3]

2022

Siyu Tang

ETH Zlrich

Leads the Computer

Vision and Learning
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Group (VLG).[3]

Studies computer

2022 Phillip Isola MIT vision, machine
learning, and Al[3]
How can we learn
sign language by
2021 Andrew Zisserman University of Oxford watching sign-
interpreted TV?[4][5]
[6]
Transforming Drug
2021 Daphne Koller insitro Discovery using
Digital Biology.[4][5][6]
Modular 3D neural
) scene representations
) ) ) Carnegie Mellon )
2021 Katerina Fragkiadaki ] ) for visuomotor control
University
and language
grounding.[4][5][6]
Vision-based Agile
] ] ) ) Robotics, from
2021 Davide Scaramuzza University of Zirich
Frames to Events.[4]
[51[6]
o University of Toronto/ Al for 3D Content
2020 Sanja Fidler )
NVIDIA Creation.[7][8][9]
Multiple Object
) Technical University of  Tracking: Promising
2020 Laura Leal-Taixé
Munich Directions and Data
Privacy.[7][8][9]
Boston University / o
Mitigating Dataset
2020 Kate Saenko MIT-IBM Watson Al )
Bias.[7][8][9]
Lab
) Imperial College / Towards Graph-Based
2020 Andrew Davison

Dyson Robotics Lab

Spatial AL[7][8][9]
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Analysis of Keynote Topics and Methodologies

The keynote presentations at BMVC cover a wide array of topics at the forefront of computer
vision research. A recurring theme is the interpretation and synthesis of 3D environments, as
seen in the talks by Sanja Fidler on 3D content creation, Katerina Fragkiadaki on 3D neural
scene representations, and Daniel Cremers on self-supervised learning for 3D vision.[1][2][5][6]
[7][8][9] Another prominent area is the analysis of human action and behavior, exemplified by
Andrew Zisserman's work on sign language interpretation and Dima Damen's research into
egocentric action understanding.[3][4][5][6]

The methodologies discussed in these keynotes are inherently computational. They revolve
around the development and application of machine learning models, particularly deep neural
networks, to process and understand visual data. For instance, Davide Scaramuzza's work on
agile robotics combines model-based methods with machine learning to process data from
event cameras, enabling high-speed navigation for drones.[4][5][6] Similarly, Laura Leal-Taixé's
presentation on multiple object tracking likely detailed the use of graph neural networks and
end-to-end learning approaches.[8]

It is important to note that the format of a keynote address is typically a high-level overview of a
research program or a field of study. As such, they do not provide the granular detail of
experimental protocols that would be found in a peer-reviewed journal article. The talks aim to
inspire and provide a vision for future research directions rather than to serve as a reproducible
guide to a specific experiment.

Logical and Methodological Workflows

While detailed experimental protocols are not available from the keynote summaries, it is
possible to outline the high-level logical workflow for a representative research area, such as
the one described by Prof. Andrew Zisserman on learning sign language from television
broadcasts.

The logical flow for such a project would involve several key stages, from data acquisition to
model training and translation. This can be visualized as a sequential process.
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Data Acquisition & Preprocessing

Acquire large corpus of sign-interpreted TV video

Run human pose estimation (hands, face, body) on all speakers

Temporally align sign language and spoken language subtitle tracks

Model Training Inference & Translation

Extract spatio-temporal features from pose sequences Input new sign language video

:

Apply pose estimation

—

Translate pose sequence to text

Train a sequence-to-sequence translation mode] gl datels bt

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Notable Keynote Speakers at the British Machine Vision
Conference (BMVC)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3029348#notable-keynote-speakers-at-past-bmvc-
events]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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